N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H21NOS/c1-12-5-7-17(8-6-12)21-15(4)18(20)19-16-10-13(2)9-14(3)11-16/h5-11,15H,1-4H3,(H,19,20)
• InChI Key: MYINBDMCNKLKBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide, also known as DMPT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMPT is a sulfur-containing compound that is structurally similar to the amino acid methionine. It is known to have a variety of biochemical and physiological effects, making it an attractive compound for researchers in fields such as animal nutrition, aquaculture, and plant science.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide is not fully understood, but it is believed to involve the modulation of various metabolic pathways in the body. This compound is known to increase the expression of genes involved in the synthesis of growth hormone and insulin-like growth factor-1, which are important regulators of growth and development in animals. In plants, this compound is believed to enhance the uptake and utilization of nutrients, leading to improved growth and yield.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, depending on the species and the dose used. In animals, this compound has been shown to increase feed intake, improve growth performance, and enhance nutrient utilization. It has also been shown to improve immune function and reduce stress in various animal species. In plants, this compound has been shown to enhance root development, increase chlorophyll content, and improve photosynthetic efficiency.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has low toxicity, making it a safe and cost-effective compound for use in research. However, this compound has some limitations, including its variable effects depending on the species and the dose used. In addition, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide. One area of interest is the use of this compound in animal production to reduce the use of antibiotics and improve animal welfare. Another area of interest is the use of this compound in aquaculture to improve the sustainability and efficiency of fish farming. In plant science, this compound has potential applications in crop breeding and genetic engineering to enhance the yield and nutritional quality of crops. Further research is needed to fully understand the potential of this compound in these and other areas of scientific research.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[(4-methylphenyl)thio]propanamide has been shown to have a variety of applications in scientific research. In animal nutrition, it has been found to improve feed intake, growth performance, and feed conversion efficiency in various species, including pigs, chickens, and fish. In aquaculture, this compound has been used to improve the growth and survival of various fish species, including tilapia, catfish, and shrimp. In plant science, this compound has been shown to enhance the growth and yield of various crops, including rice, wheat, and soybeans.